Cas no 2306275-76-1 (8-Azabicyclo[3.2.1]octan-2-amine, 8-methyl-, hydrochloride (1:2))

• Product Name: 8-Azabicyclo[3.2.1]octan-2-amine, 8-methyl-, hydrochloride (1:2)
• CAS No: 2306275-76-1
• MF: C₈H₁₈Cl₂N₂
• MW: 213.15
• MDL: MFCD31693739
• CID: 5307466
• PubChem ID: 135396784
• Update Time: 2026-03-10

8-Azabicyclo[3.2.1]octan-2-amine, 8-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octan-2-amine, 8-methyl-, hydrochloride (1:2)
• 8-methyl-8-azabicyclo[3.2.1]octan-2-amine;dihydrochloride
• 8-Methyl-8-azabicyclo[3.2.1]octan-2-amine diHCl
• 8-Methyl-8-azabicyclo[3.2.1]octan-2-amine dihydrochloride
• 2306275-76-1
• P20454
• CS-0184377
• PS-17382
• 8-Methyl-8-azabicyclo[3.2.1]octan-2-aminedihydrochloride

• MDL： MFCD31693739
• Inchi： 1S/C8H16N2.ClH/c1-10-6-2-4-7(9)8(10)5-3-6;/h6-8H,2-5,9H2,1H3;1H
• InChI Key： WFJIJGIJXKMTNQ-UHFFFAOYSA-N
• SMILES： CN1C2CCC(N)C1CC2.Cl

Computed Properties

• Exact Mass: 212.0847040g/mol
• Monoisotopic Mass: 212.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 8-Azabicyclo[3.2.1]octan-2-amine, 8-methyl-, hydrochloride (1:2)

Introduction to 8-Azabicyclo[3.2.1]octan-2-amine, 8-methyl-, hydrochloride (1:2) and Its Applications in Modern Chemical Biology

8-Azabicyclo[3.2.1]octan-2-amine, 8-methyl-, hydrochloride (1:2), with the CAS number 2306275-76-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex bicyclic structure and azacycloalkane core, has garnered attention due to its unique chemical properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and molecular modeling.

The bicyclic framework of this compound contributes to its distinct conformational flexibility, which is a critical factor in its interaction with biological targets. The presence of the azabicyclo[3.2.1]octane scaffold introduces a nitrogen atom into the ring system, which can serve as a hydrogen bond acceptor or participate in coordination with metal ions, broadening its utility in various biochemical assays.

In recent years, there has been growing interest in the development of novel scaffolds that mimic natural products or bioactive motifs. The 8-methyl substitution at the 8-position of the bicyclic system enhances the structural complexity and may influence the compound's pharmacokinetic profile. This modification is particularly relevant in the context of designing molecules with improved metabolic stability or enhanced binding affinity to therapeutic targets.

One of the most compelling aspects of 8-Azabicyclo[3.2.1]octan-2-amine, 8-methyl-, hydrochloride (1:2) is its potential application in the development of small-molecule inhibitors or modulators for enzymes and receptors involved in critical biological pathways. For instance, studies have suggested that compounds with similar bicyclic structures may interact with enzymes such as kinases or proteases, which are often implicated in diseases like cancer and inflammatory disorders. The nitrogen-rich core of this molecule could facilitate interactions with polar residues on these targets, leading to potent inhibitory effects.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design analogs of this compound with optimized properties. The use of molecular dynamics simulations and quantum mechanical calculations has helped elucidate how the hydrochloride salt form stabilizes the compound's conformation and influences its binding affinity. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which provide detailed insights into the three-dimensional structure and dynamics of the molecule.

The pharmaceutical industry has been particularly interested in azabicycloalkanes due to their versatility as pharmacophores. The incorporation of nitrogen into cyclic structures often enhances binding interactions with biological targets, leading to more effective therapeutic agents. For example, derivatives of azabicycloalkanes have been explored as potential treatments for neurological disorders, where precise modulation of receptor activity is crucial.

Another area where this compound shows promise is in the field of medicinal chemistry. Researchers are increasingly leveraging natural product-inspired scaffolds to design novel drugs with improved efficacy and reduced side effects. The 8-methyl group in 8-Azabicyclo[3.2.1]octan-2-amine, 8-methyl-, hydrochloride (1:2) may play a role in modulating pharmacokinetic properties such as solubility and bioavailability, which are essential for successful drug development.

The synthesis of this compound presents unique challenges due to its complex cyclic structure. However, advances in synthetic methodology have made it more feasible to produce such molecules on a scalable basis. Techniques such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations have been employed to construct the bicyclic core efficiently. Additionally, protecting group strategies are often necessary to ensure regioselective functionalization at specific positions within the molecule.

In conclusion, 8-Azabicyclo[3.2.1]octan-2-amine, 8-methyl-, hydrochloride (1:2) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.